Cas no 909562-89-6 (1-Piperidineethanol, 4-(4-aminophenoxy)-)

• Product Name: 1-Piperidineethanol, 4-(4-aminophenoxy)-
• CAS No: 909562-89-6
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 1962622
• PubChem ID: 90105567
• Update Time: 2025-04-21

1-Piperidineethanol, 4-(4-aminophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanol, 4-(4-aminophenoxy)-
• 909562-89-6
• SCHEMBL15652904
• 4-(4-Aminophenoxy)-1-piperidineethanol
• DB-137394

• Inchi： 1S/C13H20N2O2/c14-11-1-3-12(4-2-11)17-13-5-7-15(8-6-13)9-10-16/h1-4,13,16H,5-10,14H2
• InChI Key： CGYLKCNPSDRBJY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1CCN(CCO)CC1

Computed Properties

• Exact Mass: 236.152477885Da
• Monoisotopic Mass: 236.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.7Ų